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dione
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Handling and Storage Specifications

The table below summarizes the key safety and storage information found for 1,3,4,6-

Tetrakis(hydroxymethyl)tetrahydroimidazo[4,5-d]imidazole-2,5(1H,3H)-dione (a compound matching your

description) [1].

Property Specification / Guideline

Physical State (20°C) Solid (White to Light yellow powder to crystal) [1]

Storage Temperature Room Temperature (Recommended in a cool and dark place, <15°C) [1]

Inert Atmosphere Store under inert gas [1]

Condition to Avoid Air Sensitive [1]

Melting Point 134.0 to 138.0 °C [1]

Information Limitations and Recommended Actions
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The search results lack extensive technical data typically required for a comprehensive whitepaper. Critical

details on toxicological profile, first-aid measures, personal protective equipment (PPE), spill

containment, and disposal methods were not found [1].

To develop robust safety protocols, I suggest you:

Consult the Supplier SDS: Directly contact the manufacturer, Tokyo Chemical Industry (TCI), to
obtain the full Safety Data Sheet (SDS) for product number T3297 [1]. The SDS is the primary
document for definitive handling and hazard information.

Apply General Principles: For air-sensitive solids, standard practices include handling in a glove
box or under a nitrogen/vacuum atmosphere, and using sealed containers when weighing or

transferring material.

Safe Handling Workflow

The diagram below outlines a general handling workflow for an air-sensitive solid, based on the identified

storage requirements [1].

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 4 Tech Support

https://www.tcichemicals.com/SG/en/p/T3297
https://www.tcichemicals.com/SG/en/p/T3297
https://www.tcichemicals.com/SG/en/p/T3297
https://www.smolecule.com/products/s560436?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Start Handling
Procedure

Prepare Glove Box or
Nitrogen-purged Environment

Select Appropriate PPE
(Lab coat, gloves, safety glasses)

Quickly Transfer Weighed
Compound to Reaction Vessel

Seal Container
Immediately

Return to Storage:
Cool, Dark, Under Inert Gas

Procedure Complete

Click to download full resolution via product page

Workflow for handling air-sensitive solids like Tetramethylimidazoimidazole dione, based on storage

requirements [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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